Cas no 137440-91-6 (2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile)

• Product Name: 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile
• CAS No: 137440-91-6
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 1094477
• PubChem ID: 57559649
• Update Time: 2025-06-22

2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile
• 2-chloro-4-(dimethylamino)-6-methylpyridine-3-carbonitrile
• 2-chloro-3-cyano-4-dimethylamino-6-methylpyridine
• 137440-91-6
• MPGDBQVCOVDBAI-UHFFFAOYSA-N
• SCHEMBL5235265

• Inchi： 1S/C9H10ClN3/c1-6-4-8(13(2)3)7(5-11)9(10)12-6/h4H,1-3H3
• InChI Key： MPGDBQVCOVDBAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=CC(C)=N1)N(C)C

Computed Properties

• Exact Mass: 195.0565
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.92

Additional information on 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile

Introduction to 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile (CAS No. 137440-91-6)

2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile, identified by the CAS number 137440-91-6, is a significant compound in the realm of pharmaceutical chemistry and agrochemical research. This heterocyclic aromatic nitrile derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and dimethylamino substituents, along with a methyl group on the pyridine ring, endows this compound with unique reactivity that is exploited in multiple synthetic pathways.

The compound's molecular structure, characterized by a pyridine core with functional groups at specific positions, allows for diverse chemical modifications. These modifications are crucial in medicinal chemistry, where slight alterations in molecular structure can lead to significant changes in biological activity. The chloro group at the 2-position and the dimethylamino group at the 4-position are particularly noteworthy, as they serve as reactive sites for further functionalization. This flexibility has made 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile a preferred building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on nicotinonitrile derivatives due to their potential pharmacological properties. Studies have highlighted their role as intermediates in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The methylnicotinonitrile moiety, in particular, has been implicated in enhancing binding affinity and selectivity towards biological targets. This has spurred interest among researchers looking to develop next-generation drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The chloro substituent facilitates palladium-catalyzed coupling reactions, enabling the introduction of diverse functional groups at other positions on the pyridine ring. Similarly, the dimethylamino group can participate in nucleophilic substitution reactions, further expanding the synthetic possibilities. These attributes have made this compound indispensable in drug discovery pipelines.

The agrochemical industry has also recognized the potential of 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that exhibit potent activity against a range of pests while maintaining environmental safety. Recent studies have demonstrated its role in synthesizing neonicotinoid analogs, which are known for their efficacy and selectivity in crop protection applications.

From a computational chemistry perspective, 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile has been extensively studied to understand its electronic properties and reactivity. Advanced computational methods have been employed to predict its interaction with biological targets, providing insights into how structural modifications can optimize binding affinity. These computational studies have complemented experimental efforts, leading to more efficient drug design processes.

The synthesis of 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include chlorination of a pyridine precursor followed by introduction of the dimethylamino group via nucleophilic substitution. The final step often involves cyanation to install the nitrile moiety at the desired position. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's stability under various conditions has also been a subject of investigation. Researchers have explored its behavior under different solvents and temperatures to determine optimal storage and handling protocols. These studies have been essential for ensuring that 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile remains viable throughout its intended use in synthetic chemistry and drug development.

In conclusion, 2-Chloro-4-(dimethylamino)-6-methylnicotinonitrile (CAS No. 137440-91-6) stands out as a pivotal compound in chemical research due to its structural versatility and reactivity. Its role as an intermediate in pharmaceutical and agrochemical syntheses continues to drive innovation across multiple disciplines. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in modern chemistry.